Cas no 937602-82-9 (1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine)

1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine is a fluorinated triazole derivative characterized by its unique structural features, including a tetrafluoropropyl substituent and an amine-functionalized triazole ring. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its electron-withdrawing fluorine atoms, which can enhance metabolic stability and bioavailability. The presence of the 1,2,4-triazole moiety offers versatility in coordination chemistry and heterocyclic synthesis. Its well-defined molecular structure allows for precise modifications, making it a valuable intermediate in the development of biologically active compounds. The compound's stability under various conditions further supports its applicability in synthetic and industrial chemistry.
1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine structure
937602-82-9 structure
Product Name:1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine
CAS No:937602-82-9
MF:C5H6F4N4
MW:198.121553897858
CID:5989429
PubChem ID:19622866
Update Time:2025-10-31

1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • DTXSID901023250
    • EN300-1108699
    • AKOS000313871
    • 1-(2,2,3,3-TETRAFLUOROPROPYL)-1H-1,2,4-TRIAZOL-3-AMINE
    • 937602-82-9
    • 1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine
    • Inchi: 1S/C5H6F4N4/c6-3(7)5(8,9)1-13-2-11-4(10)12-13/h2-3H,1H2,(H2,10,12)
    • InChI Key: QFNBLJYEEOSHQH-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(CN1C=NC(N)=N1)F

Computed Properties

  • Exact Mass: 198.05285886g/mol
  • Monoisotopic Mass: 198.05285886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų

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Additional information on 1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine

1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

The compound 1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine (CAS No. 937602-82-9) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a tetrafluoropropyl group with a triazole ring, making it a versatile building block for advanced chemical applications. Recent studies have highlighted its potential in drug discovery and agrochemical development due to its ability to modulate biological pathways and exhibit favorable pharmacokinetic profiles.

The synthesis of 1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine involves a multi-step process that leverages modern organic chemistry techniques. Researchers have employed various strategies to optimize the reaction conditions for scalability and efficiency. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the practicality of the compound but also aligns with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential lead compound for developing novel antibiotics and anticancer agents. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms and tumor growth pathways makes it a valuable candidate for further investigation. Recent studies published in *Nature Communications* have demonstrated its efficacy in inhibiting the activity of β-lactamase enzymes, which are responsible for antibiotic resistance in many bacterial strains.

Beyond pharmaceuticals, 1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine has also found applications in agrochemicals. Its ability to act as a plant growth regulator has been extensively studied in agricultural research institutions worldwide. Field trials conducted in collaboration with major agricultural universities have shown that this compound can enhance crop yields by improving nutrient uptake and stress resistance in plants. This dual functionality underscores its versatility and positions it as a key player in sustainable agriculture.

From an environmental perspective, the ecological impact of this compound has been rigorously assessed to ensure its safe use. Studies conducted by regulatory bodies such as the European Chemicals Agency (ECHA) have confirmed that it poses minimal risk to aquatic life when used within recommended limits. These findings are particularly important given the increasing emphasis on eco-friendly chemical solutions across industries.

Looking ahead, ongoing research is focused on expanding the functionalization of 1-(2,2,3,3-Tetrafluoropropyl)-1H-1,2,4-triazol-3-amine to unlock new applications. Scientists are exploring its potential as a precursor for advanced materials such as fluorinated polymers and nanomaterials. Preliminary results from these studies suggest that it could play a pivotal role in developing next-generation electronics and energy storage systems.

In conclusion,1-(2,2,3,Tetrafluoropropyl)-1H-1,triazol,-amine (CAS No 93760,-8,-9) stands at the forefront of chemical innovation with its diverse applications and robust performance across multiple industries. As research continues to uncover new possibilities for this compound,it is poised to make significant contributions to both scientific advancement and industrial progress.

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